![molecular formula C14H18ClN3O B6175222 4-[(1-phenyl-1H-pyrazol-4-yl)oxy]piperidine hydrochloride CAS No. 2503202-00-2](/img/no-structure.png)
4-[(1-phenyl-1H-pyrazol-4-yl)oxy]piperidine hydrochloride
Description
The compound “4-[(1-phenyl-1H-pyrazol-4-yl)oxy]piperidine hydrochloride” is a derivative of pyrazole, which is a class of organic compounds with a five-membered ring with two nitrogen atoms and three carbon atoms . Pyrazole derivatives are known for their diverse pharmacological effects, including antileishmanial and antimalarial activities .
Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its specific structure and the presence of functional groups. Generally, pyrazole compounds are known to be highly soluble in water and other polar solvents .Mechanism of Action
Safety and Hazards
The safety and hazards associated with this compound would depend on its specific properties and biological activity. It’s important to handle all chemical compounds with appropriate safety measures. For related compounds, hazard statements include H315, H319, H335, which indicate that the compound may cause skin irritation, serious eye irritation, and may cause respiratory irritation .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-[(1-phenyl-1H-pyrazol-4-yl)oxy]piperidine hydrochloride involves the reaction of 1-phenyl-1H-pyrazole-4-carboxylic acid with piperidine and subsequent conversion of the resulting product to the hydrochloride salt form.", "Starting Materials": [ "1-phenyl-1H-pyrazole-4-carboxylic acid", "Piperidine", "Hydrochloric acid", "Sodium hydroxide", "Ethyl acetate", "Diethyl ether", "Methanol", "Water" ], "Reaction": [ "Step 1: Conversion of 1-phenyl-1H-pyrazole-4-carboxylic acid to 1-phenyl-1H-pyrazol-4-ol", "1-phenyl-1H-pyrazole-4-carboxylic acid is dissolved in methanol and treated with sodium hydroxide. The resulting mixture is heated under reflux for several hours to yield 1-phenyl-1H-pyrazol-4-ol.", "Step 2: Formation of 4-[(1-phenyl-1H-pyrazol-4-yl)oxy]piperidine", "1-phenyl-1H-pyrazol-4-ol is dissolved in ethyl acetate and treated with piperidine. The mixture is stirred at room temperature for several hours to yield 4-[(1-phenyl-1H-pyrazol-4-yl)oxy]piperidine.", "Step 3: Formation of 4-[(1-phenyl-1H-pyrazol-4-yl)oxy]piperidine hydrochloride", "4-[(1-phenyl-1H-pyrazol-4-yl)oxy]piperidine is dissolved in diethyl ether and treated with hydrochloric acid. The resulting mixture is stirred at room temperature for several hours to yield 4-[(1-phenyl-1H-pyrazol-4-yl)oxy]piperidine hydrochloride." ] } | |
CAS RN |
2503202-00-2 |
Molecular Formula |
C14H18ClN3O |
Molecular Weight |
279.8 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
